Cas no 2172542-56-0 ((2,5-dichlorothiophen-3-yl)methanesulfonamide)

• Product Name: (2,5-dichlorothiophen-3-yl)methanesulfonamide
• CAS No: 2172542-56-0
• MF: C₅H₅Cl₂NO₂S₂
• MW: 246.134696722031
• CID: 6615484
• PubChem ID: 165734525
• Update Time: 2025-05-21

(2,5-dichlorothiophen-3-yl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• (2,5-dichlorothiophen-3-yl)methanesulfonamide
• EN300-1617826
• 2172542-56-0

• Inchi： 1S/C5H5Cl2NO2S2/c6-4-1-3(5(7)11-4)2-12(8,9)10/h1H,2H2,(H2,8,9,10)
• InChI Key： SUOFEPNBCDFTQK-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(S1)Cl)CS(N)(=O)=O

Computed Properties

• Exact Mass: 244.9138761g/mol
• Monoisotopic Mass: 244.9138761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 96.8Ų

Additional information on (2,5-dichlorothiophen-3-yl)methanesulfonamide

Introduction to (2,5-dichlorothiophen-3-yl)methanesulfonamide (CAS No. 2172542-56-0)

(2,5-dichlorothiophen-3-yl)methanesulfonamide (CAS No. 2172542-56-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a thiophene ring and a methanesulfonamide group. These features contribute to its potential therapeutic applications and make it an interesting subject for ongoing studies.

The chemical structure of (2,5-dichlorothiophen-3-yl)methanesulfonamide consists of a thiophene ring substituted with two chlorine atoms at the 2 and 5 positions, and a methanesulfonamide group attached to the 3-position. The presence of these functional groups imparts specific chemical properties that are crucial for its biological activity. The thiophene ring is known for its aromaticity and electron-withdrawing properties, while the methanesulfonamide group provides polarity and hydrogen bonding capabilities.

Recent research has focused on the potential therapeutic applications of (2,5-dichlorothiophen-3-yl)methanesulfonamide. Studies have shown that this compound exhibits promising anti-inflammatory and analgesic properties. In particular, it has been found to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that (2,5-dichlorothiophen-3-yl)methanesulfonamide could be a valuable candidate for the development of new drugs targeting inflammatory diseases.

In addition to its anti-inflammatory effects, (2,5-dichlorothiophen-3-yl)methanesulfonamide has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of signaling pathways such as the mitogen-activated protein kinase (MAPK) pathway and the phosphatidylinositol 3-kinase (PI3K)/Akt pathway. These pathways are known to play critical roles in cell proliferation and survival.

The pharmacokinetic properties of (2,5-dichlorothiophen-3-yl)methanesulfonamide have also been studied in detail. Research has shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic profiles in animal models. This suggests that it could be administered orally in future clinical trials, which would be advantageous from a patient compliance perspective.

However, despite these promising findings, further research is needed to fully understand the safety and efficacy of (2,5-dichlorothiophen-3-yl)methanesulfonamide. Preclinical toxicity studies are currently underway to evaluate any potential adverse effects. Additionally, clinical trials will be necessary to determine the optimal dosing regimens and to assess the compound's therapeutic potential in human subjects.

In conclusion, (2,5-dichlorothiophen-3-yl)methanesulfonamide (CAS No. 2172542-56-0) is a promising compound with potential applications in the treatment of inflammatory diseases and cancer. Its unique chemical structure and biological activities make it an important subject for ongoing research in medicinal chemistry and pharmaceutical development. As more studies are conducted, it is hoped that this compound will contribute to the advancement of therapeutic options for patients suffering from these conditions.